Cas no 1082329-68-7 (5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1082329-68-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5745792
• PubChem ID: 28275735
• Update Time: 2025-10-29

5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid
• 5-methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylicacid
• AKOS013464894
• 1082329-68-7
• EN300-799967
• 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylpropyl)-
• 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C9H13NO3/c1-5(2)4-7-8(9(11)12)6(3)13-10-7/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： CPYGJKIXHKAOGB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(CC(C)C)=N1

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 310.0±37.0 °C(Predicted)
• pka: 2.49±0.25(Predicted)

Additional information on 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1082329-68-7) and Its Emerging Applications in Chemical Biology

5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid, identified by the chemical identifier CAS No. 1082329-68-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a carboxylic acid functional group at the 4-position and an isobutyl group at the 3-position introduces specific reactivity and interaction potential with biological targets.

The structure of 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid suggests that it may exhibit properties such as moderate solubility in both polar and nonpolar solvents, which could enhance its bioavailability and suitability for various biochemical assays. The oxazole ring itself is known to be a versatile scaffold in medicinal chemistry, often incorporated into drugs due to its ability to form hydrogen bonds and stabilize pharmacophores. The carboxylic acid moiety further expands its utility as a potential proton donor or acceptor, enabling interactions with enzymes or receptors in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid with high precision. Studies indicate that this compound may interact with proteins involved in metabolic pathways, inflammation, or even cancer progression. For instance, the oxazole ring has been shown to mimic natural products that exhibit potent biological effects, while the carboxylic acid group can serve as a linker for drug conjugation strategies.

In the realm of drug discovery, 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid has been explored as a lead compound for developing novel therapeutic agents. Its structural features make it amenable to modifications that could enhance its pharmacological properties, such as bioavailability, selectivity, or duration of action. Researchers are particularly interested in its potential as an inhibitor or modulator of enzymes that play critical roles in disease pathways. For example, preliminary studies suggest that derivatives of this compound may interfere with kinases or other enzymes implicated in tumor growth or autoimmune responses.

The synthesis of 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid presents an interesting challenge due to the need to introduce specific functional groups while maintaining the integrity of the oxazole core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening assays or preclinical studies. The availability of this compound has spurred interest among academic and industrial researchers who are eager to explore its potential applications.

One notable area of research involves the use of 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid as a building block for more complex molecules. By incorporating this scaffold into larger structures, chemists can create libraries of compounds with diverse biological activities. High-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced efficacy or reduced toxicity compared to the parent compound. Such approaches are particularly valuable in oncology research, where novel inhibitors targeting cancer-specific pathways are constantly sought.

The role of 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid in chemical biology extends beyond drug discovery. It serves as an important tool for studying enzyme mechanisms and interactions at a molecular level. For instance, crystallographic studies have revealed how this compound binds to target proteins, providing insights into its mode of action and potential for optimization. Such structural information is crucial for designing next-generation inhibitors with improved properties.

Future directions in research on 5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid may include exploring its role in epigenetic modulation or as a component of prodrugs designed for targeted delivery systems. The oxazole ring’s stability under various conditions makes it an attractive candidate for formulations that release active compounds in response to specific physiological triggers. Additionally, modifications to the carboxylic acid group could enable covalent bonding with biomolecules, enhancing drug retention at target sites.

In conclusion,5-Methyl-3-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1082329-68-7) represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features and predicted biological activities make it a valuable asset for researchers seeking novel therapeutic strategies. As synthetic methods continue to improve and computational tools provide deeper insights into molecular interactions,this compound is poised to play an increasingly significant role in advancing our understanding of disease mechanisms and developing effective treatments.